Cas no 2171289-79-3 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid)
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
- EN300-1574763
- 2171289-79-3
- (2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
-
- Inchi: 1S/C26H32N2O5/c1-4-17(14-24(29)28-23(25(30)31)13-16(2)3)27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17-,23-/m0/s1
- InChI Key: CWXXBQGOPGAXOX-SBUREZEXSA-N
- SMILES: O(C(N[C@@H](CC)CC(N[C@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574763-0.05g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171289-79-3 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1574763-0.1g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171289-79-3 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1574763-0.25g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171289-79-3 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1574763-0.5g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171289-79-3 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1574763-1.0g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171289-79-3 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1574763-2.5g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171289-79-3 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1574763-5.0g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171289-79-3 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1574763-10.0g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171289-79-3 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1574763-50mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171289-79-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574763-100mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid |
2171289-79-3 | 100mg |
$2963.0 | 2023-09-24 |
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
Introduction to (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic Acid (CAS No. 2171289-79-3)
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171289-79-3, represents a sophisticated molecular structure that combines multiple functional groups, making it a promising candidate for various therapeutic applications. The intricate architecture of this molecule, featuring a chiral center at the (2S) and (3S) positions, along with the presence of a fluorenylmethoxycarbonyl (Fmoc) group, contributes to its unique chemical properties and potential biological activities.
The synthesis and characterization of such complex molecules require meticulous attention to detail and advanced synthetic techniques. The presence of the Fmoc group not only enhances the stability of the compound but also facilitates its use in peptide coupling reactions, making it a valuable intermediate in the synthesis of larger biomolecules. The amide and carboxylic acid functionalities further expand its utility in drug design, allowing for interactions with various biological targets.
In recent years, there has been growing interest in the development of novel chiral compounds for pharmaceutical applications. Chirality plays a crucial role in the biological activity of many drugs, as enantiomers can exhibit vastly different pharmacological properties. The stereochemistry of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid makes it an attractive candidate for further investigation in this area. Researchers have been exploring its potential as a chiral building block in the synthesis of enantiomerically pure drugs, which are often more effective and have fewer side effects than their racemic counterparts.
The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group is known for its stability under basic conditions, which allows for efficient peptide coupling reactions without degradation. This property makes (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid a valuable tool in the construction of complex peptides and proteins. Additionally, the amide bond within the molecule can serve as a hinge region, allowing for conformational flexibility that may be exploited in drug design.
Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid contribute to this diversity by introducing unique structural motifs that can interact with biological targets in novel ways. For instance, researchers have been investigating its potential as a ligand for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The combination of chiral centers and functional groups like amides and carboxylic acids provides multiple interaction points with biological targets, potentially leading to high-affinity binding.
The carboxylic acid moiety at the end of the molecule also offers opportunities for further derivatization. Carboxylic acids can be esterified, amidated, or used in other chemical transformations to create derivatives with tailored properties. This flexibility makes (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid a versatile building block for medicinal chemists seeking to develop new therapeutic agents.
In conclusion, (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including chiral centers and functional groups like Fmoc and amides, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for such complex molecules, compounds like this one are likely to play an increasingly important role in the fight against disease.
2171289-79-3 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)